Cas no 868969-72-6 (N-(4-chlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868969-72-6
• MF: C₁₈H₁₃ClN₆OS
• MW: 396.85342001915
• CID: 6602291
• PubChem ID: 7190852
• Update Time: 2025-10-30

N-(4-chlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• N-(4-chlorophenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• 868969-72-6
• N-(4-chlorophenyl)-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• F1835-0387
• AKOS024612886
• N-(4-chlorophenyl)-2-{[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• SR-01000142296-1
• SR-01000142296

• Inchi： 1S/C18H13ClN6OS/c19-13-1-3-14(4-2-13)21-16(26)11-27-17-6-5-15-22-23-18(25(15)24-17)12-7-9-20-10-8-12/h1-10H,11H2,(H,21,26)
• InChI Key： XSQSOIJOXZYREU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1=NN2C(C3=CC=NC=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 396.0560079g/mol
• Monoisotopic Mass: 396.0560079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Additional information on N-(4-chlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Professional Introduction to N-(4-chlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide (CAS No. 868969-72-6)

N-(4-chlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 868969-72-6, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The intricate structure of this molecule, featuring a combination of heterocyclic rings and functional groups, makes it a subject of interest for researchers exploring new pharmacophores.

The central core of this compound is the 1,2,4-triazolo[4,3-b]pyridazine moiety, which is a fused heterocyclic system consisting of a triazole ring and a pyridazine ring. This particular scaffold has been extensively studied for its biological activity and has shown promise in various preclinical studies. The presence of the pyridin-4-yl substituent at the 3-position of the triazolopyridazine ring introduces additional electronic and steric properties that can influence the compound's interactions with biological targets. These features make it an attractive candidate for further exploration in drug discovery.

The acetamide functional group at the 2-position of the molecule adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the compound. This group is commonly found in many bioactive molecules and has been shown to enhance binding affinity to certain biological receptors. The 6-ylsulfanyl substituent further modifies the electronic landscape of the molecule, potentially affecting its reactivity and interaction with biological systems.

In recent years, there has been a growing interest in heterocyclic compounds as lead molecules for drug development. The 1,2,4-triazolo[4,3-b]pyridazine scaffold, in particular, has been identified as a promising pharmacophore due to its ability to engage with various biological targets. Studies have demonstrated that derivatives of this scaffold exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound under discussion is part of this broader class of molecules and represents an important step in the exploration of novel therapeutic agents.

The synthesis of N-(4-chlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to maintain the integrity of the molecular framework. Advances in synthetic methodologies have made it possible to construct complex heterocyclic systems more efficiently than ever before, which has accelerated the discovery process in medicinal chemistry.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Researchers are increasingly exploring its utility in other areas such as agrochemicals and material science. The unique combination of heterocyclic rings and functional groups makes it a versatile building block for designing molecules with specific properties. For instance, the presence of both electron-withdrawing and electron-donating groups can be exploited to fine-tune the electronic characteristics of derivatives for targeted applications.

Evaluation of the biological activity of N-(4-chlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide has been conducted using various in vitro and in vivo models. Preliminary studies have shown promising results in terms of binding affinity to specific biological targets. These findings suggest that further optimization could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects. The compound's potential to interact with multiple targets also makes it an attractive candidate for multitarget drug design strategies.

The structural features of this molecule provide several opportunities for further chemical modification. By altering or introducing new functional groups at specific positions within the heterocyclic framework, researchers can explore different biological activities and improve pharmacokinetic properties. For example, modifications at the 6-position could enhance solubility or metabolic stability, while changes at other positions might improve binding affinity or selectivity.

In conclusion, N-(4-chlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide (CAS No. 868969-72-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique molecular architecture makes it an excellent candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and reduced side effects.